molecular formula C16H26N2 B5084907 N,1-dimethyl-N-(2-phenylpropyl)-4-piperidinamine

N,1-dimethyl-N-(2-phenylpropyl)-4-piperidinamine

Cat. No. B5084907
M. Wt: 246.39 g/mol
InChI Key: YEARZNGDLMHQCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,1-dimethyl-N-(2-phenylpropyl)-4-piperidinamine, commonly known as Fentanyl, is a synthetic opioid that has been used clinically for pain management since the 1960s. Fentanyl is a potent analgesic that is approximately 50-100 times more potent than morphine. Due to its high potency, Fentanyl has been used in the treatment of chronic pain, breakthrough pain, and cancer pain. In addition, Fentanyl has been used as an anesthetic agent in surgery and as a sedative for patients on mechanical ventilation.

Mechanism of Action

Fentanyl acts on the mu-opioid receptors in the brain and spinal cord to produce its analgesic effects. Fentanyl binds to these receptors, which leads to a decrease in the release of neurotransmitters such as substance P and glutamate. This inhibition of neurotransmitter release leads to a decrease in pain sensation.
Biochemical and Physiological Effects
Fentanyl has several biochemical and physiological effects. Fentanyl causes a decrease in heart rate, blood pressure, and respiratory rate. In addition, Fentanyl can cause sedation, euphoria, and a sense of well-being. Fentanyl can also cause nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

Fentanyl has several advantages and limitations for lab experiments. One advantage is that Fentanyl is a potent analgesic, which makes it useful for studying pain pathways and pain management. Another advantage is that Fentanyl has a short half-life, which allows for rapid onset and offset of its effects. However, one limitation is that Fentanyl can be difficult to handle due to its high potency and potential for toxicity.

Future Directions

There are several future directions for the study of Fentanyl. One direction is to develop new formulations of Fentanyl that are less prone to abuse and diversion. Another direction is to explore the use of Fentanyl in the treatment of neuropathic pain. Additionally, there is a need for further research on the long-term effects of Fentanyl use, particularly in patients with chronic pain conditions. Finally, there is a need for further research on the potential for Fentanyl to cause addiction and dependence.

Synthesis Methods

The synthesis of Fentanyl involves the reaction of N-phenethyl-4-piperidone with aniline in the presence of sodium borohydride. The resulting product is then treated with N,N-dimethylformamide dimethyl acetal to yield N,1-dimethyl-N-(2-phenylethyl)-4-piperidinamine. This intermediate product is then reacted with propionyl chloride to produce Fentanyl.

Scientific Research Applications

Fentanyl has been extensively studied for its analgesic properties. Studies have shown that Fentanyl is effective in the treatment of acute and chronic pain, including cancer pain. In addition, Fentanyl has been used in the management of breakthrough pain in patients with chronic pain conditions.

properties

IUPAC Name

N,1-dimethyl-N-(2-phenylpropyl)piperidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H26N2/c1-14(15-7-5-4-6-8-15)13-18(3)16-9-11-17(2)12-10-16/h4-8,14,16H,9-13H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YEARZNGDLMHQCC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CN(C)C1CCN(CC1)C)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H26N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

246.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

29 [ug/mL] (The mean of the results at pH 7.4)
Record name SID47198147
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

N,1-dimethyl-N-(2-phenylpropyl)-4-piperidinamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.